Cas no 2169598-34-7 (3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid
• CAS No: 2169598-34-7
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 6189772
• PubChem ID: 165748525
• Update Time: 2025-06-30

3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid
• 3-hydroxy-3-[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]cyclobutane-1-carboxylic acid
• 2169598-34-7
• EN300-1273391

• Inchi： 1S/C9H13N3O4/c13-2-1-12-5-7(10-11-12)9(16)3-6(4-9)8(14)15/h5-6,13,16H,1-4H2,(H,14,15)
• InChI Key： IHXBPPCCFFNDOB-UHFFFAOYSA-N
• SMILES： OC1(C2=CN(CCO)N=N2)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 109Ų

Additional information on 3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid (CAS No. 2169598-34-7)

3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid, identified by its CAS number 2169598-34-7, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule belongs to a class of heterocyclic compounds characterized by a cyclobutane core linked to a triazole ring, which endows it with distinct chemical and biological properties. The presence of hydroxyl and ethyl groups further modulates its reactivity and potential applications, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The compound's structure incorporates several key functional groups that contribute to its versatility. The triazole ring is known for its stability and ability to participate in hydrogen bonding, which is crucial for binding interactions with biological targets. Additionally, the hydroxyl group at the 3-position and the 2-hydroxyethyl substituent on the triazole ring introduce polarity and solubility advantages, facilitating its use in aqueous environments. The cyclobutane moiety provides rigidity to the molecule, potentially enhancing its binding affinity and selectivity.

In recent years, there has been growing interest in designing molecules with triazole and cyclobutane scaffolds due to their reported bioactivity in various therapeutic areas. For instance, derivatives of these motifs have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX. The specific arrangement of functional groups in 3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid suggests potential applications in modulating these pathways, thereby addressing conditions like inflammation and pain.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of the cyclobutane ring's rigid framework and the triazole's ability to form stable interactions with proteins makes it an attractive scaffold for designing small-molecule inhibitors. Furthermore, the presence of hydroxyl and ethyl groups allows for further derivatization, enabling medicinal chemists to optimize pharmacokinetic properties such as solubility, metabolic stability, and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. For example, triazole-containing molecules have been explored for their antimicrobial, antiviral, and anticancer properties. The cyclobutane ring adds an additional layer of complexity, influencing both the electronic distribution and steric environment of the molecule. This dual functionality makes 3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid a fascinating subject for structural biology studies aimed at understanding molecular recognition processes.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in building the cyclobutane and triazole moieties efficiently. The introduction of hydroxyl and ethyl groups can be achieved through nucleophilic substitution or hydroboration reactions, depending on the synthetic route chosen.

In terms of biological evaluation, preliminary studies suggest that 3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid exhibits moderate activity against certain enzymatic targets. For instance, it has shown inhibitory effects on lipoxygenase enzymes at submicromolar concentrations in cell-free assays. This activity is particularly relevant given the role of lipoxygenases in generating pro-inflammatory mediators like leukotrienes. Further investigation into its mechanism of action could uncover novel therapeutic strategies for managing inflammatory diseases.

The compound's potential extends beyond enzymatic inhibition; it may also interact with other biological targets such as receptors or ion channels. The hydrophobic nature of the cyclobutane ring combined with the polar triazole moiety allows for favorable interactions with both hydrophobic and hydrophilic regions of biological macromolecules. This dual interaction profile could enhance binding affinity and selectivity when targeting membrane-bound receptors or intracellular signaling proteins.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into how 3-hydroxy-3-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid interacts with potential biological targets. Techniques such as docking simulations can predict binding poses and affinity scores for various protein receptors or enzymes. These predictions can guide experimental efforts by identifying key residues involved in binding interactions and highlighting regions for structural optimization.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for therapeutic use. Factors such as solubility in water or organic solvents influence its formulation as an oral or injectable drug. Additionally, metabolic stability is critical to prevent rapid degradation by enzymatic processes within the body. Preliminary data suggest that modifications at the hydroxyl and ethyl positions could enhance solubility while maintaining bioactivity.

In conclusion,3-hydroxy-3 - 1 -( 2 - hydroxyethyl) - 1 H - 1 , 2 , 3 - triazol - 4 - ylcy clobuta ne - 1 - carboxylic acid (CAS No .2169598 -34 -7) represents a structurally intriguing molecule with potential applications in drug discovery . Its unique combination of functional groups , along with reported bioactivity , makes it an attractive candidate for further exploration . As research continues , additional insights into its mechanism of action , pharmacokinetic properties , and therapeutic potential will emerge , paving the way for novel treatments targeting various diseases .